Cas no 1805908-18-2 (4-(3-Ethoxy-3-oxopropyl)-2-(hydroxymethyl)mandelic acid)

• Product Name: 4-(3-Ethoxy-3-oxopropyl)-2-(hydroxymethyl)mandelic acid
• CAS No: 1805908-18-2
• MF: C₁₄H₁₈O₆
• MW: 282.289124965668
• CID: 4797116
• Update Time: 2025-06-23

4-(3-Ethoxy-3-oxopropyl)-2-(hydroxymethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Ethoxy-3-oxopropyl)-2-(hydroxymethyl)mandelic acid

• Inchi： 1S/C14H18O6/c1-2-20-12(16)6-4-9-3-5-11(10(7-9)8-15)13(17)14(18)19/h3,5,7,13,15,17H,2,4,6,8H2,1H3,(H,18,19)
• InChI Key： DLAWTCYWPWOQAI-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1CO)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 330
• XLogP3: 0.4
• Topological Polar Surface Area: 104

Additional information on 4-(3-Ethoxy-3-oxopropyl)-2-(hydroxymethyl)mandelic acid

Professional Introduction to 4-(3-Ethoxy-3-oxopropyl)-2-(hydroxymethyl)mandelic Acid (CAS No. 1805908-18-2)

4-(3-Ethoxy-3-oxopropyl)-2-(hydroxymethyl)mandelic acid, with the CAS number 1805908-18-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex structure, has garnered attention due to its potential applications in drug development and biochemical research. The presence of multiple functional groups, including hydroxymethyl and ethoxy substituents, makes it a versatile molecule for various chemical modifications and biological interactions.

The< strong> molecular structure of 4-(3-Ethoxy-3-oxopropyl)-2-(hydroxymethyl)mandelic acid consists of a mandelic acid backbone, which is a well-known scaffold in medicinal chemistry. Mandelic acid derivatives are widely studied for their antimicrobial, anti-inflammatory, and antioxidant properties. The specific modifications in this compound, such as the ethoxy and hydroxymethyl groups, contribute to its unique chemical and biological properties, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The< strong> hydroxymethyl group in 4-(3-Ethoxy-3-oxopropyl)-2-(hydroxymethyl)mandelic acid is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature is crucial for designing molecules that can effectively interact with enzymes and receptors in the body. Additionally, the< strong> ethoxy group may influence the compound's solubility and metabolic stability, which are critical factors in drug design.

Current research in the field of pharmaceutical chemistry has highlighted the importance of scaffold hopping—the process of modifying the core structure of a molecule to improve its pharmacological properties. 4-(3-Ethoxy-3-oxopropyl)-2-(hydroxymethyl)mandelic acid serves as an excellent example of how structural modifications can lead to novel compounds with enhanced biological activity. Studies have shown that derivatives of mandelic acid can exhibit potent effects on various disease pathways, including cancer and neurodegenerative disorders.

The< strong> chemical synthesis of 4-(3-Ethoxy-3-oxopropyl)-2-(hydroxymethyl)mandelic acid involves multi-step reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired product. The complexity of the synthesis underscores the compound's significance in pharmaceutical research and highlights the expertise required to produce it on an industrial scale.

In addition to its potential therapeutic applications, 4-(3-Ethoxy-3-oxopropyl)-2-(hydroxymethyl)mandelic acid has been explored as a key intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for designing new drugs that target multiple pathways simultaneously. This capability is particularly valuable in the development of combination therapies, which are often more effective than single-agent treatments.

The< strong> biological activity of this compound has been studied in various preclinical models. Initial findings suggest that it may possess inhibitory effects on certain enzymes and receptors involved in disease progression. For instance, research has indicated that mandelic acid derivatives can modulate inflammatory responses by interacting with cyclooxygenase (COX) enzymes. Such interactions could lead to the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing treatments.

Furthermore, the< strong> pharmacokinetic properties of 4-(3-Ethoxy-3-oxopropyl)-2-(hydroxymethyl)mandelic acid are being evaluated to determine its suitability for clinical use. Parameters such as absorption, distribution, metabolism, and excretion (ADME) are critical factors that influence drug development. Studies have shown that structural modifications can significantly impact these properties, making it essential to optimize the molecule for optimal pharmacokinetic performance.

The< strong> role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods are being used to predict the biological activity and pharmacokinetic properties of 4-(3-Ethoxy-3-oxopropyl)-2-(hydroxymethyl)mandelic acid before experimental validation. These techniques include molecular docking simulations, quantum mechanical calculations, and machine learning models. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising candidates for further development.

In conclusion, 4-(3-Ethoxy-3-oxopropyl)-2-(hydroxymethyl)mandelic acid (CAS No. 1805908-18-2) is a compound with significant potential in pharmaceutical research. Its complex structure and functional groups make it a versatile molecule for drug development and biochemical studies. Current research highlights its importance as a scaffold for novel therapeutic agents targeting various disease pathways. As scientific understanding continues to evolve, compounds like this will play an increasingly crucial role in advancing medical treatments.